Cas no 2411291-29-5 (2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one)
2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Z3774940310
- 2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one
- 2-chloro-1-[8-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]propan-1-one
-
- Inchi: 1S/C12H11ClF3NO2/c1-7(13)11(18)17-5-6-19-10-8(12(14,15)16)3-2-4-9(10)17/h2-4,7H,5-6H2,1H3
- InChI Key: OFTBEEOKDSEJRS-UHFFFAOYSA-N
- SMILES: ClC(C)C(N1C2C=CC=C(C(F)(F)F)C=2OCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 350
- XLogP3: 2.9
- Topological Polar Surface Area: 29.5
2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560366-0.05g |
2-chloro-1-[8-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]propan-1-one |
2411291-29-5 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one
Professional Introduction to 2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one (CAS No. 2411291-29-5)
2-Chloro-1-[8-(trifluoromethyl-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one) is a highly specialized organic compound characterized by its complex molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 2411291-29-5, has garnered attention in the scientific community due to its unique chemical properties and promising applications in drug development.
The molecular framework of this compound incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a chloro substituent at the second carbon atom and a trifluoromethyl group at the eighth position of the benzoxazine ring enhances its interaction with biological targets. These modifications make it a valuable scaffold for designing novel therapeutic agents.
In recent years, there has been a growing interest in benzoxazine derivatives due to their diverse pharmacological effects. The 2,3-dihydro-1,4-benzoxazin-4-yl moiety is particularly noteworthy for its ability to modulate various biological pathways. Research has demonstrated that benzoxazine-based compounds exhibit anti-inflammatory, antioxidant, and anticancer properties, making them attractive candidates for further investigation.
The introduction of the trifluoromethyl group into the molecular structure significantly influences the electronic properties of the compound, thereby enhancing its binding affinity to biological receptors. This modification is often employed in medicinal chemistry to improve metabolic stability and bioavailability. The combination of these features makes 2-Chloro-1-[8-(trifluoromethyl-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one a promising candidate for further exploration in drug discovery.
Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The compound's unique configuration allows for selective interaction with biological targets, which is crucial for developing effective therapeutics. Studies have shown that derivatives of this class exhibit significant potential in inhibiting key enzymes involved in disease pathways.
The synthesis of 2-Chloro-1-[8-(trifluoromethyl-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated a detailed understanding of its molecular structure.
In addition to its pharmacological potential, this compound has shown promise in material science applications. The presence of fluorine atoms enhances its thermal stability and resistance to degradation, making it suitable for use in advanced materials. Ongoing research aims to explore these applications further, potentially leading to innovative solutions in various industries.
The future prospects of 2-Chloro-1-[8-(trifluoromethyl-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one are vast and exciting. As our understanding of biological mechanisms continues to evolve, new opportunities for therapeutic intervention will emerge. This compound represents a significant advancement in the field of organic chemistry and holds great promise for future medical applications.
2411291-29-5 (2-Chloro-1-[8-(trifluoromethyl)-2,3-dihydro-1,4-benzoxazin-4-yl]propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)